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Compound of Interest

Compound Name: 1-Boc-4-Formyl-4-methylpiperidine

Cat. No.: B070092 Get Quote

CAS Number: 189442-92-0

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on 1-Boc-4-Formyl-4-
methylpiperidine, a heterocyclic compound of interest in synthetic and medicinal chemistry.

Due to the limited availability of in-depth experimental data in publicly accessible resources,

this document focuses on the fundamental properties and synthetic context of this molecule

and related structures.

Core Compound Properties
1-Boc-4-Formyl-4-methylpiperidine, with the CAS number 189442-92-0, is a derivative of

piperidine featuring a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom, and

both a formyl and a methyl group at the 4-position. The presence of the Boc group enhances its

utility in multi-step organic syntheses by protecting the piperidine nitrogen from unwanted

reactions, while the aldehyde functionality serves as a versatile handle for further chemical

modifications.

A summary of its key physicochemical properties is presented in the table below.
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Property Value Source

CAS Number 189442-92-0 [1]

Molecular Formula C₁₂H₂₁NO₃ [1]

Molecular Weight 227.3 g/mol [1]

Topological Polar Surface Area 46.6 Å² [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 3 [1]

Synthesis and Experimental Context
Detailed, peer-reviewed experimental protocols for the direct synthesis of 1-Boc-4-Formyl-4-
methylpiperidine are not readily available in the surveyed literature. However, the synthesis of

structurally related compounds, such as N-Boc-4-formylpiperidine and other substituted

piperidines, provides a foundational understanding of the potential synthetic strategies.

A general conceptual workflow for the synthesis of such compounds often involves the

protection of the piperidine nitrogen, followed by the introduction or modification of substituents

at the 4-position.

Conceptual Synthetic Workflow

Synthesis of Substituted Piperidines

Piperidine Precursor Boc Protection of NitrogenDi-tert-butyl dicarbonate Functionalization at C4Introduction of Formyl/Methyl Groups Target Piperidine Derivative

Click to download full resolution via product page

Caption: Conceptual workflow for substituted piperidine synthesis.
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Applications in Drug Discovery and Medicinal
Chemistry
Piperidine derivatives are crucial scaffolds in modern drug discovery due to their presence in

numerous biologically active molecules. The structural rigidity and the ability to present

substituents in defined spatial orientations make them attractive building blocks for targeting a

wide range of biological targets. While specific applications for 1-Boc-4-Formyl-4-
methylpiperidine are not extensively documented, related compounds are key intermediates

in the synthesis of various therapeutic agents.

The aldehyde group on the piperidine ring is a versatile functional group that can participate in

a variety of chemical transformations, including reductive amination, Wittig reactions, and aldol

condensations, allowing for the construction of more complex molecular architectures.

General Role in Medicinal Chemistry

Role of Piperidine Scaffolds in Drug Development

1-Boc-4-Formyl-4-
methylpiperidine

Chemical Modification of
Formyl Group

Versatile Chemical Handle

Bioactive Molecule Synthesis

Introduction of Pharmacophores

Biological Activity Testing
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Caption: Role of functionalized piperidines in drug discovery.

Spectral Data and Characterization
Comprehensive, experimentally-derived spectral data (NMR, IR, Mass Spectrometry) for 1-
Boc-4-Formyl-4-methylpiperidine is not available in the public domain at the time of this

report. For definitive structural confirmation and purity assessment, researchers would need to

acquire this data upon synthesis or acquisition of the compound.

Conclusion
1-Boc-4-Formyl-4-methylpiperidine represents a potentially valuable, yet under-documented,

building block for organic synthesis and drug discovery. Its structural features suggest utility in

the construction of complex, biologically active molecules. However, a significant gap exists in

the publicly available, detailed experimental procedures and characterization data for this

specific compound. Further research and publication in this area would be beneficial to the

scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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